N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O4/c1-11-7-13(3)14(4)17(8-11)24-10-18(21)19-16-9-15(20(22)23)6-5-12(16)2/h5-9H,10H2,1-4H3,(H,19,21)
• InChI Key: CVEVOLFUVMHFAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)COC2=CC(=CC(=C2C)C)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as MNTD, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound is a member of the class of acetamides and has a molecular weight of 386.45 g/mol.

Mechanism of Action

The exact mechanism of action of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide is not fully understood. However, it has been suggested that N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide may exert its anticancer effects by inducing apoptosis, or programmed cell death, in cancer cells. N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide may also inhibit the growth of cancer cells by disrupting the cell cycle.
Biochemical and Physiological Effects:
N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been found to have a number of biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to have anti-inflammatory properties. It has also been found to have antioxidant properties and may help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has a number of advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized. N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has also been found to be relatively non-toxic, which makes it a good candidate for further study. However, there are also some limitations to the use of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide in lab experiments. It has low solubility in water, which can make it difficult to work with. In addition, more research is needed to fully understand the mechanism of action and potential side effects of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide.

Future Directions

There are a number of potential future directions for research on N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide. One area of interest is the development of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide as a potential anticancer drug. Further studies are needed to fully understand the mechanism of action and potential side effects of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide. In addition, more research is needed to determine the optimal dosage and administration of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide. Other potential future directions include the use of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide in the treatment of Alzheimer's disease and other neurodegenerative disorders. Overall, N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide shows promise as a potential therapeutic agent and further research is needed to fully understand its potential applications.
Conclusion:
In conclusion, N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide is a chemical compound that has gained attention in recent years due to its potential use in scientific research. It has been found to have anticancer and neuroprotective properties, as well as anti-inflammatory and antioxidant properties. While there are some limitations to the use of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide in lab experiments, it shows promise as a potential therapeutic agent. Further research is needed to fully understand its mechanism of action, potential side effects, and optimal dosage and administration.

Synthesis Methods

The synthesis of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide involves the reaction of 2-methyl-5-nitroaniline with 2,3,5-trimethylphenol in the presence of acetic anhydride and pyridine. The resulting compound is then treated with ethyl chloroacetate to yield N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide. The synthesis of N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been reported in the literature and has been found to be a relatively simple and efficient process.

Scientific Research Applications

N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to have anticancer properties and has been shown to inhibit the growth of various cancer cell lines. N-(2-methyl-5-nitrophenyl)-2-(2,3,5-trimethylphenoxy)acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective properties.